4-(3,4-dihydro-2H-pyran-6-carbonyl)-1,3-dihydroquinoxalin-2-one

• IUPAC Name: 4-(3,4-dihydro-2H-pyran-6-carbonyl)-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C14H14N2O3/c17-13-9-16(11-6-2-1-5-10(11)15-13)14(18)12-7-3-4-8-19-12/h1-2,5-7H,3-4,8-9H2,(H,15,17)
• InChI Key: HZLKGMXSLDWBKW-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(OC1)C(=O)N2CC(=O)NC3=CC=CC=C32
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol

Description

4-(3,4-dihydro-2H-pyran-6-carbonyl)-1,3-dihydroquinoxalin-2-one is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-(3,4-dihydro-2H-pyran-6-carbonyl)-1,3-dihydroquinoxalin-2-one is not fully understood. However, it has been shown to interact with ion channels and neurotransmitter receptors, suggesting that it may modulate neuronal activity. Additionally, it has been demonstrated to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been demonstrated to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(3,4-dihydro-2H-pyran-6-carbonyl)-1,3-dihydroquinoxalin-2-one in lab experiments is its synthetic accessibility. The synthesis method is relatively simple and can be performed on a large scale. Additionally, the compound has been shown to have low toxicity, making it a safe option for in vitro and in vivo studies. However, one limitation is that the compound is not commercially available, and researchers must synthesize it themselves or collaborate with a synthetic chemist.

Future Directions

There are several future directions for the study of 4-(3,4-dihydro-2H-pyran-6-carbonyl)-1,3-dihydroquinoxalin-2-one. One area of interest is the development of more potent and selective derivatives of the compound for use as drug leads. Additionally, further studies are needed to fully elucidate the mechanism of action of the compound and its potential applications in the treatment of neurological disorders. The compound's potential use in material science also warrants further investigation. Finally, the synthesis of isotopically labeled versions of the compound could provide valuable insights into its pharmacokinetics and metabolism.

Synthesis Methods

The synthesis of 4-(3,4-dihydro-2H-pyran-6-carbonyl)-1,3-dihydroquinoxalin-2-one involves the reaction of 2-aminobenzamide with diethyl acetylenedicarboxylate in the presence of a catalytic amount of triethylamine. The resulting product is then subjected to a one-pot reaction with 2,3-dihydrofuran-2-carbaldehyde to yield the final compound.

Scientific Research Applications

4-(3,4-dihydro-2H-pyran-6-carbonyl)-1,3-dihydroquinoxalin-2-one has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and material science. In medicinal chemistry, this compound has been investigated for its potential as a drug lead for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. In neuroscience, it has been studied for its ability to modulate ion channels and neurotransmitter receptors. In material science, it has been explored for its potential use in the development of organic semiconductors.